Cas no 1112989-54-4 (buxmicrophylline I)

• Product Name: buxmicrophylline I
• CAS No: 1112989-54-4
• MF: C₃₆H₅₄N₂O₆
• MW: 610.823770999908
• CID: 2016055
• Update Time: 2025-04-21

buxmicrophylline I Chemical and Physical Properties

Names and Identifiers

• buxmicrophylline I
• (+)-Buxmicrophylline I

• Inchi： 1S/C36H54N2O6/c1-21(38(5)6)29-25(44-31(40)22-15-23(41-7)30(39)24(16-22)42-8)17-34(4)27-10-9-26-32(2)19-43-20-37-28(32)11-12-35(26)18-36(27,35)14-13-33(29,34)3/h15-16,21,25-29,37,39H,9-14,17-20H2,1-8H3
• InChI Key： UYPSXHPIOUWLTC-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(OC)C=C(C(OC2C(C(N(C)C)C)C3(C(C4C5(C6(CCC7C(C6CC4)(C)COCN7)C5)CC3)(C)C2)C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• XLogP3: 7.448

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Azasteroids and derivatives